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Compound of Interest

Compound Name: Sulfo-Cy7.5 dimethyl

Cat. No.: B12373507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorescence quantum

yield of Sulfo-Cy7.5, a near-infrared (NIR) fluorescent dye. This document details the

photophysical properties of Sulfo-Cy7.5, the factors influencing its fluorescence quantum yield,

and a meticulous protocol for its experimental determination.

Introduction to Sulfo-Cy7.5
Sulfo-Cy7.5 is a water-soluble, near-infrared fluorescent dye that is structurally similar to

Indocyanine Green (ICG).[1] It is widely utilized in various biological and biomedical research

applications, including in vivo imaging, due to its deep tissue penetration and minimal

background autofluorescence.[2] The presence of sulfonate groups enhances its water

solubility, making it suitable for use in aqueous environments without the need for organic

solvents. The dye's rigidized trimethylene chain contributes to a higher fluorescence quantum

yield compared to ICG.[1]

Photophysical Properties of Sulfo-Cy7.5
The efficiency of a fluorophore is characterized by its fluorescence quantum yield (Φf), which is

the ratio of photons emitted to photons absorbed. A higher quantum yield indicates a brighter

and more efficient dye. The key spectral properties of Sulfo-Cy7.5 are summarized in the table

below.
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Property Value Reference

Excitation Maximum (λex) ~788 nm [2][3]

Emission Maximum (λem) ~808 nm

Molar Extinction Coefficient (ε) 222,000 L⋅mol⁻¹⋅cm⁻¹

Fluorescence Quantum Yield

(Φf)
0.21

Stokes Shift ~20 nm

Factors Influencing the Fluorescence Quantum
Yield of Sulfo-Cy7.5
The fluorescence quantum yield of cyanine dyes like Sulfo-Cy7.5 is highly sensitive to their

local environment. Understanding these factors is critical for accurate and reproducible

fluorescence measurements.
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Factor Effect on Quantum Yield Mechanism

Solvent Viscosity
Increases with increasing

viscosity

The primary non-radiative

decay pathway for cyanine

dyes is cis-trans isomerization

of the polymethine chain.

Higher solvent viscosity

restricts this molecular motion,

thus favoring the radiative

decay pathway (fluorescence).

Temperature
Decreases with increasing

temperature

Increased thermal energy

promotes vibrational relaxation

and other non-radiative decay

processes, including cis-trans

isomerization, leading to a

lower fluorescence quantum

yield.

Aggregation
Decreases with increasing

concentration (aggregation)

At high concentrations, dye

molecules can form non-

fluorescent aggregates,

leading to self-quenching of

fluorescence. The sulfonation

of Sulfo-Cy7.5 helps to

mitigate this by increasing its

water solubility.

Conjugation to Biomolecules Can increase or decrease

The local environment of the

dye can change upon

conjugation to a protein or

other biomolecule. This can

alter the quantum yield by

affecting the dye's

conformational mobility and

interactions with its

surroundings.
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Experimental Protocol for Determining the
Fluorescence Quantum Yield of Sulfo-Cy7.5
The most reliable method for determining the fluorescence quantum yield of a compound is the

comparative method, which involves comparing its fluorescence to that of a standard with a

known quantum yield. For near-infrared dyes like Sulfo-Cy7.5, a suitable standard is

Indocyanine Green (ICG). The high-accuracy gradient method is detailed below.

Required Equipment and Materials
Spectrofluorometer: Capable of measuring corrected emission spectra in the near-infrared

range.

UV-Vis Spectrophotometer: For accurate absorbance measurements.

Quartz Cuvettes: 1 cm path length for both absorbance and fluorescence measurements.

Quantum Yield Standard: Indocyanine Green (ICG) with a known quantum yield in a specific

solvent (e.g., Φf = 0.13 in DMSO).

Sulfo-Cy7.5

High-Purity Solvent: Spectroscopic grade Dimethyl Sulfoxide (DMSO).

Volumetric flasks and micropipettes

Experimental Workflow
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Solution Preparation

Spectroscopic Measurements

Data Analysis

Prepare ICG Stock Solution

Prepare Serial Dilutions of ICG

Prepare Sulfo-Cy7.5 Stock Solution

Prepare Serial Dilutions of Sulfo-Cy7.5

Measure Absorbance of ICG Dilutions Measure Absorbance of Sulfo-Cy7.5 Dilutions

Measure Fluorescence of ICG Dilutions Measure Fluorescence of Sulfo-Cy7.5 Dilutions

Integrate Fluorescence Spectra

Plot Integrated Fluorescence vs. Absorbance

Calculate Gradients (Slopes)

Calculate Quantum Yield of Sulfo-Cy7.5

Click to download full resolution via product page

Caption: Workflow for Quantum Yield Determination.
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Step-by-Step Procedure
Preparation of Stock Solutions:

Prepare a stock solution of the standard (ICG) and the sample (Sulfo-Cy7.5) in the same

high-purity solvent (e.g., DMSO). The concentration should be accurately known.

Preparation of Serial Dilutions:

From the stock solutions, prepare a series of at least five dilutions for both the standard

and the sample. The concentrations should be chosen such that the absorbance at the

excitation wavelength is between 0.01 and 0.1 to avoid inner filter effects.

Absorbance Measurements:

Using the UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of

the standard and the sample.

Determine the absorbance at the chosen excitation wavelength (e.g., 750 nm, where both

ICG and Sulfo-Cy7.5 absorb).

Fluorescence Measurements:

Set the excitation wavelength on the spectrofluorometer to the same wavelength used for

the absorbance measurements.

Record the corrected fluorescence emission spectrum for each dilution of the standard

and the sample. Ensure that the instrument settings (e.g., slit widths) are kept constant for

all measurements.

Data Analysis
Integrate Fluorescence Spectra:

For each recorded emission spectrum, calculate the integrated fluorescence intensity (the

area under the emission curve).

Plot Data:
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For both the standard and the sample, create a plot of the integrated fluorescence

intensity versus the absorbance at the excitation wavelength.

Calculate Gradients:

Perform a linear regression for each data set to obtain the slope (gradient) of the line. The

plot should be linear with a y-intercept close to zero.

Calculate Quantum Yield:

The fluorescence quantum yield of Sulfo-Cy7.5 (Φf_X) can be calculated using the

following equation:

Φf_X = Φf_ST * (Grad_X / Grad_ST) * (η_X² / η_ST²)

Where:

Φf_ST is the known quantum yield of the standard (ICG).

Grad_X is the gradient of the plot for the sample (Sulfo-Cy7.5).

Grad_ST is the gradient of the plot for the standard (ICG).

η_X is the refractive index of the solvent used for the sample.

η_ST is the refractive index of the solvent used for the standard.

Note: If the same solvent is used for both the sample and the standard, the refractive index

term (η_X² / η_ST²) becomes 1 and can be omitted from the equation.

Conclusion
The fluorescence quantum yield is a critical parameter for evaluating the performance of

fluorescent dyes like Sulfo-Cy7.5 in various applications. By understanding the factors that

influence this property and by employing a rigorous experimental protocol, researchers can

obtain accurate and reliable data, ensuring the quality and reproducibility of their fluorescence-

based assays. This guide provides the necessary framework for achieving a thorough

understanding and precise measurement of the fluorescence quantum yield of Sulfo-Cy7.5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12373507?utm_src=pdf-custom-synthesis
https://www.lumiprobe.com/p/sulfo-cy75-alkyne
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine7-5/
https://iss.com/media/Measurement_Fluorescence_Quantum_Yields.pdf
https://www.benchchem.com/product/b12373507#understanding-the-fluorescence-quantum-yield-of-sulfo-cy7-5
https://www.benchchem.com/product/b12373507#understanding-the-fluorescence-quantum-yield-of-sulfo-cy7-5
https://www.benchchem.com/product/b12373507#understanding-the-fluorescence-quantum-yield-of-sulfo-cy7-5
https://www.benchchem.com/product/b12373507#understanding-the-fluorescence-quantum-yield-of-sulfo-cy7-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

